Cas no 167300-07-4 (methyl[(pyrazin-2-yl)methyl]amine dihydrochloride)

• Product Name: methyl[(pyrazin-2-yl)methyl]amine dihydrochloride
• CAS No: 167300-07-4
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• CID: 1090859
• PubChem ID: 22069806
• Update Time: 2025-08-05

methyl[(pyrazin-2-yl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(pyrazin-2-yl)methanamine dihydrochloride
• N-methyl-1-pyrazin-2-ylmethanamine,dihydrochloride
• methyl[(pyrazin-2-yl)methyl]amine dihydrochloride
• DTXSID30622274
• 167300-07-4
• N-methyl-1-pyrazin-2-ylmethanamine;dihydrochloride
• SB20320
• N-Methyl-1-(pyrazin-2-yl)methanamine--hydrogen chloride (1/2)
• N-Methyl-1-(pyrazin-2-yl)methanaminedihydrochloride
• CS-0447772

• Inchi： 1S/C6H9N3.2ClH/c1-7-4-6-5-8-2-3-9-6;;/h2-3,5,7H,4H2,1H3;2*1H
• InChI Key： ZEVYIPSWNLZESZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)CC1C=NC=CN=1

Computed Properties

• Exact Mass: 195.0330028g/mol
• Monoisotopic Mass: 195.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 74.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl[(pyrazin-2-yl)methyl]amine dihydrochloride

Methyl[(pyrazin-2-yl)methyl]amine Dihydrochloride: A Comprehensive Overview

Methyl[(pyrazin-2-yl)methyl]amine dihydrochloride, a compound with the CAS number 167300-07-4, has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, has been explored for its potential applications in various therapeutic areas. The detailed analysis of its molecular structure, pharmacological effects, and recent research findings provides a comprehensive understanding of its significance in modern medicine.

The molecular formula of methyl[(pyrazin-2-yl)methyl]amine dihydrochloride is C₆H₁₂N₄.HCl₂, reflecting its complex composition and the presence of multiple nitrogen-containing heterocycles. The presence of the pyrazine ring, a key structural feature, contributes to the compound's stability and reactivity, making it a valuable candidate for further investigation. The dihydrochloride salt form enhances its solubility and bioavailability, which are critical factors in drug formulation and delivery.

In recent years, methyl[(pyrazin-2-yl)methyl]amine dihydrochloride has been studied for its potential role in addressing various neurological disorders. The pyrazine moiety is known to interact with specific neurotransmitter systems, particularly those involving dopamine and serotonin. These interactions have been linked to improvements in cognitive function and mood regulation, making the compound a promising candidate for treating conditions such as depression and neurodegenerative diseases. Preliminary studies have shown that it can modulate the activity of enzymes and receptors involved in these pathways, offering a novel therapeutic approach.

The pharmacokinetic profile of methyl[(pyrazin-2-yl)methyl]amine dihydrochloride is another area of interest. Its absorption, distribution, metabolism, and excretion (ADME) properties have been carefully evaluated to determine its suitability for clinical use. The compound exhibits moderate oral bioavailability and a relatively long half-life, suggesting that it could be administered less frequently while maintaining therapeutic levels. Additionally, its metabolic pathways have been studied to identify potential interactions with other drugs commonly prescribed for neurological disorders.

Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate the structure of methyl[(pyrazin-2-yl)methyl]amine dihydrochloride. These methods provide detailed insights into the compound's molecular architecture and confirm its identity with high precision. The structural data obtained from these studies have been crucial in understanding how the compound interacts with biological targets at the molecular level.

The synthesis of methyl[(pyrazin-2-yl)methyl]amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize the desired product. These synthetic strategies have been refined over time through iterative experimentation, resulting in more sustainable and scalable production methods.

One of the most compelling aspects of methyl[(pyrazin-2-yl)methyl]amine dihydrochloride is its potential as a lead compound for drug discovery. Its unique chemical properties make it amenable to structural modifications that can enhance its pharmacological activity while reducing side effects. Computational modeling techniques have been used to predict how different modifications might affect the compound's behavior, providing a rational basis for designing novel derivatives.

The safety profile of methyl[(pyrazin-2-yl)methyl]amine dihydrochloride has been assessed through preclinical studies involving animal models. These studies have evaluated various parameters such as acute toxicity, chronic toxicity, and carcinogenicity to determine the compound's safety margins. The results have been encouraging, showing that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

In conclusion, methyl[(pyrazin-2-yl)methyl]amine dihydrochloride (CAS no. 167300-07-4) represents a significant advancement in pharmaceutical research. Its unique structure, promising pharmacological effects, and favorable pharmacokinetic properties make it a valuable candidate for further clinical development. As research continues to uncover new applications for this compound, it holds great potential for improving treatments for neurological disorders and other conditions.